Cas no 896339-68-7 (2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 896339-68-7
• MF: C₁₉H₂₀N₄O₂S
• MW: 368.452702522278
• CID: 6103776
• PubChem ID: 7259286
• Update Time: 2025-05-26

2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide
• 2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• AKOS024659101
• 896339-68-7
• F2543-0676
• N-mesityl-2-((9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• 2-({9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C19H20N4O2S/c1-11-8-13(3)16(14(4)9-11)20-15(24)10-26-18-21-17-12(2)6-5-7-23(17)19(25)22-18/h5-9H,10H2,1-4H3,(H,20,24)
• InChI Key： IFBZZLHOYKSPGS-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1=NC(=O)N2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 368.13069707g/mol
• Monoisotopic Mass: 368.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({9-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)-N-(2,4,6-trimethylphenyl)acetamide

Compound CAS No 896339-68-7: 2-{[9-Methyl-4-Oxo-4H-Pyrido[1,2-a][1,3,5]Triazin-2-Yl]Sulfanyl}-N-(2,4,6-Triethylphenyl)Acetamide

The compound with CAS No 896339-68-7, known as 2-{[9-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound has been synthesized through a series of intricate reactions that combine elements of heterocyclic chemistry and sulfide functionalization. Its structure incorporates a pyrido-triazine core, which is a rare and valuable scaffold in drug discovery due to its unique electronic properties and potential for bioactivity.

The pyrido[1,2-a][1,3,5]triazine moiety is a fused bicyclic system that combines the structural features of pyridine and triazine rings. This arrangement creates a highly conjugated system with significant aromaticity and electron-withdrawing properties. The presence of the methyl group at the 9-position further modulates the electronic characteristics of the ring system, making it more amenable to interactions with biological targets. Recent studies have shown that such heterocyclic systems can exhibit potent inhibitory effects against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

The sulfanyl group (-S-) attached to the pyrido-triazine core serves as a versatile functional group that can participate in both covalent and non-covalent interactions. This group has been shown to enhance the compound's ability to penetrate cellular membranes while maintaining its stability in physiological environments. The acetamide portion of the molecule further contributes to its pharmacokinetic profile by providing additional hydrogen bonding capabilities and reducing potential toxicity.

One of the most promising aspects of this compound is its potential application in targeted drug delivery systems. The combination of the pyrido-triazine core and the sulfanyl group creates a unique pharmacophore that can be tailored to interact with specific biomolecules. Recent research has demonstrated that analogs of this compound can selectively bind to certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for cardiovascular diseases and central nervous system disorders.

In terms of synthesis, this compound represents a significant advancement in multi-component reaction strategies. The construction of the pyrido-triazine ring involves a tandem cyclization process that requires precise control over reaction conditions to ensure high yields and product purity. The subsequent functionalization steps, including the introduction of the sulfanyl group and the acetamide moiety, have been optimized to minimize side reactions and maximize stereochemical control.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and solubility properties. Such detailed characterization is essential for understanding how this compound interacts with biological systems at the molecular level.

Looking ahead, this compound holds great promise for further exploration in preclinical studies. Its unique combination of structural features makes it an ideal candidate for investigating novel therapeutic strategies against complex diseases. Researchers are currently exploring its potential as an inhibitor of key enzymes involved in metabolic pathways associated with obesity and diabetes.

In conclusion, CAS No 896339-68-7 represents a cutting-edge advancement in organic synthesis with significant implications for drug discovery. Its innovative structure and promising biological profile make it a valuable addition to the arsenal of compounds being investigated for therapeutic applications.